Cas no 154050-38-1 (Benzenamine, 2-(1,2,5-thiadiazol-3-yl)-)

• Product Name: Benzenamine, 2-(1,2,5-thiadiazol-3-yl)-
• CAS No: 154050-38-1
• MF: C₈H₇N₃S
• MW: 177.226279497147
• CID: 1328652
• Update Time: 2024-08-18

Benzenamine, 2-(1,2,5-thiadiazol-3-yl)- Chemical and Physical Properties

Names and Identifiers

• Benzenamine, 2-(1,2,5-thiadiazol-3-yl)-

• Inchi： 1S/C8H7N3S/c9-7-4-2-1-3-6(7)8-5-10-12-11-8/h1-5H,9H2
• InChI Key： MIBHFADFOQPZRC-UHFFFAOYSA-N
• SMILES： C1(N)=CC=CC=C1C1C=NSN=1

Computed Properties

• Exact Mass: 177.03621

Experimental Properties

• Density: 1.333±0.06 g/cm3(Predicted)
• Boiling Point: 323.5±17.0 °C(Predicted)
• PSA: 51.8
• pka: 0.93±0.10(Predicted)